Cas no 771581-11-4 (4-(Aminomethyl)-2-fluorophenol)

• Product Name: 4-(Aminomethyl)-2-fluorophenol
• CAS No: 771581-11-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 2135121
• PubChem ID: 43657610
• Update Time: 2025-11-02

4-(Aminomethyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-fluorophenol
• Phenol, 4-(aminomethyl)-2-fluoro-
• 3-FLUORO-4-HYDROXYBENZYLAMINE
• MB03723
• 4-(Aminomethyl)-2-fluorophenol

• Inchi： 1S/C7H8FNO/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H,4,9H2
• InChI Key： IYXYEJVZFHQIHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN)O

Computed Properties

• Exact Mass: 141.058992041g/mol
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(Aminomethyl)-2-fluorophenol

4-(Aminomethyl)-2-fluorophenol (CAS 771581-11-4): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science Applications

4-(Aminomethyl)-2-fluorophenol (CAS 771581-11-4) is an emerging fluorinated aromatic compound that has gained significant attention in medicinal chemistry and material science. This fluorophenol derivative combines the unique properties of fluorine substitution with a reactive aminomethyl group, making it a valuable chemical building block for various synthetic applications.

The molecular structure of 4-(Aminomethyl)-2-fluorophenol features a phenol ring substituted with both fluorine and aminomethyl groups at the 2- and 4-positions respectively. This specific arrangement creates interesting electronic effects that influence its chemical reactivity and physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents.

In pharmaceutical research, 4-(Aminomethyl)-2-fluorophenol CAS 771581-11-4 serves as a key intermediate for developing novel drug candidates. The fluorine atom enhances metabolic stability and membrane permeability, while the aminomethyl group provides an excellent handle for further derivatization. Recent studies have explored its use in creating targeted therapeutics for neurological disorders and inflammatory conditions.

The material science applications of this fluorinated compound are equally promising. Researchers are investigating its potential as a monomer for specialty polymers with enhanced thermal stability and chemical resistance. The combination of phenolic hydroxyl and aminomethyl groups allows for diverse polymerization strategies, making 4-(Aminomethyl)-2-fluorophenol particularly valuable for creating advanced materials.

From a synthetic chemistry perspective, the aminomethyl-fluorophenol derivative offers several advantages. The electron-withdrawing fluorine atom activates the aromatic ring toward nucleophilic substitution, while the aminomethyl group can participate in condensation reactions or serve as a directing group for further functionalization. These characteristics make it a versatile synthetic intermediate in organic transformations.

Recent advancements in green chemistry have also explored more sustainable production methods for 4-(Aminomethyl)-2-fluorophenol 771581-11-4. Catalytic processes using renewable feedstocks and energy-efficient conditions are being developed to reduce the environmental impact of its synthesis while maintaining high purity standards required for pharmaceutical applications.

The analytical characterization of 4-(Aminomethyl)-2-fluorophenol typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound generally shows good stability under standard storage conditions when protected from moisture and light.

In the context of current research trends, this fluorophenol derivative aligns with the growing interest in fluorine-containing compounds for drug discovery. The pharmaceutical industry's focus on precision medicine and targeted drug delivery systems has increased demand for specialized building blocks like 4-(Aminomethyl)-2-fluorophenol CAS 771581-11-4 that can impart desirable pharmacokinetic properties to drug molecules.

From a commercial availability standpoint, 4-(Aminomethyl)-2-fluorophenol is supplied by several specialty chemical manufacturers in research quantities. The compound is typically offered with certificates of analysis and various packaging options to meet different laboratory needs. Pricing reflects its status as a high-value fine chemical with specialized applications.

Safety considerations for handling 4-(Aminomethyl)-2-fluorophenol 771581-11-4 follow standard laboratory practices for aromatic amines and phenols. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this compound. Proper ventilation and containment measures should be employed during weighing and transfer operations.

The future outlook for 4-(Aminomethyl)-2-fluorophenol appears promising as research continues to uncover new applications. Its unique combination of functional groups positions it as a valuable tool for structure-activity relationship studies in drug development and as a component in advanced materials with tailored properties. The growing emphasis on fluorinated compounds in various industries suggests sustained interest in this specialty chemical.

For researchers considering 4-(Aminomethyl)-2-fluorophenol CAS 771581-11-4 for their projects, it's advisable to consult recent literature for the latest synthetic applications and property data. The compound's versatility continues to inspire innovative uses across multiple disciplines, from medicinal chemistry to materials engineering.